N-(2,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C19H17NO6/c1-23-12-7-8-14(16(10-12)25-3)20-18(21)13-9-11-5-4-6-15(24-2)17(11)26-19(13)22/h4-10H,1-3H3,(H,20,21)
• InChI Key: UQAXIQPATXMFMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=O)OC
• Molecular Formula: C19H17NO6
• Molecular Weight: 355.3 g/mol

Description

N-(2,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide is a chemical compound. Based on its structure, it is a derivative of chromene. Chromenes are a class of chemical compounds that have shown a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It likely contains a chromene ring (a three-ring structure consisting of a benzene ring fused to a heterocyclic pyran ring), with various functional groups attached, including a carboxamide group and methoxy groups.

Scientific Research Applications

Antibacterial Activity

N-(2,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide: and its derivatives have been investigated for their antibacterial potential. Specifically, researchers synthesized novel N-2,4-dimethoxyphenyl dithiolopyrrolone derivatives that inhibit bacterial RNA polymerase (RNAP). These compounds displayed potent antimicrobial activity against Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae. . This finding suggests that this compound could serve as a lead structure for developing potent bacterial RNAP inhibitors.

Apoptosis Induction in Cancer Cells

In cancer research, N-(2,4-dimethoxyphenyl)-N’-(6-methyl-2-pyridinyl)urea , a related compound, has demonstrated various biochemical effects. . While not identical to our target compound, this information highlights the potential of structurally related molecules in cancer therapy.

Taste-Enhancing Properties

A novel taste-enhancing compound, N’-[(2,4-dimethoxyphenyl)methyl]-N-(2-pyridin-2-ylethyl)oxamide (DE) , has been synthesized. DE could play a role in reducing sodium intake while maintaining food palatability. .

Safety and Hazards

The safety and hazards associated with this compound are not known. As with all chemicals, it should be handled with care, using appropriate personal protective equipment.

Future Directions

Given the biological activity of similar compounds, this compound could be a subject of future research, particularly in the field of medicinal chemistry.